N'-(3-chloro-4-methoxyphenyl)-N-[2-(cyclohexen-1-yl)ethyl]oxamide

• IUPAC Name: N'-(3-chloro-4-methoxyphenyl)-N-[2-(cyclohexen-1-yl)ethyl]oxamide
• InChI: InChI=1S/C17H21ClN2O3/c1-23-15-8-7-13(11-14(15)18)20-17(22)16(21)19-10-9-12-5-3-2-4-6-12/h5,7-8,11H,2-4,6,9-10H2,1H3,(H,19,21)(H,20,22)
• InChI Key: BCRLRQWJJXGERZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)C(=O)NCCC2=CCCCC2)Cl
• Molecular Formula: C17H21ClN2O3
• Molecular Weight: 336.8 g/mol

Description

The compound “N’-(3-chloro-4-methoxyphenyl)-N-[2-(cyclohexen-1-yl)ethyl]oxamide” is an organic compound containing a chloro-methoxyphenyl group, a cyclohexenyl group, and an oxamide group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its functional groups. The 3-chloro-4-methoxyphenyl group would likely contribute to the compound’s aromaticity, while the oxamide group could participate in hydrogen bonding.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the reactivity of its functional groups. For instance, the oxamide group might undergo hydrolysis, and the chloro group on the phenyl ring could potentially be substituted in a nucleophilic aromatic substitution reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar oxamide group and the aromatic ring could affect the compound’s solubility, melting point, and boiling point.

Mechanism of Action

Without specific context (such as biological activity), it’s difficult to predict the mechanism of action for this compound.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and the nature of its breakdown products. As with all chemicals, appropriate safety measures should be taken when handling this compound.

Future Directions

Future research could focus on exploring the potential applications of this compound, such as its use in the synthesis of other compounds or its potential biological activity.